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Compound of Interest

Compound Name: 2-Ethyl-1-indanone

Cat. No.: B1366218

This document provides comprehensive safety protocols and logistical plans for the handling of
2-Ethyl-1-indanone in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe operational
conduct and proper disposal.

Hazard Identification and Risk Assessment

2-Ethyl-1-indanone should be handled with caution. While comprehensive toxicological data is
not available, it is prudent to treat it as a potentially hazardous substance. It may cause skin
and eye irritation. Some sources suggest it may be harmful if swallowed or inhaled, and could
potentially have long-term health effects. Therefore, minimizing exposure is paramount.

Quantitative Data

The following table summarizes the key quantitative properties of 2-Ethyl-1-indanone.
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Property Value

Molecular Formula C11H120[1]

Molecular Weight 160.21 g/mol [1][2]

CAS Number 22351-56-0[1]

Appearance Colorless to light yellow 0il[3][4]
Density 1.038 g/mL at 25°C[1][4]
Boiling Point 67°C at 0.2 mm Hg[3][4]

Flash Point 103°C[3][4]

Refractive Index

n20/D 1.545[1][4]

Vapor Pressure

0.0159 mmHg at 25°CJ[3]

Occupational Exposure Limits

Not established. Minimize exposure.

Operational Plans: Personal Protective Equipment

(PPE)

A risk assessment should always be conducted before handling 2-Ethyl-1-indanone to ensure

the appropriate level of protection.
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PPE Category

Specifications and Procedures

Hand Protection

Primary Gloves: Butyl rubber gloves are
recommended for handling ketones.[5][6]
Natural rubber (latex) gloves may also provide
adequate protection.[6][7] Secondary Gloves
(optional): Nitrile gloves can be worn
underneath for added protection, but should not
be the primary barrier as they have poor
resistance to many ketones.[5][8] Inspection:
Always inspect gloves for tears or punctures
before use. Removal: Use proper glove removal
technigue to avoid skin contact. Disposal:
Dispose of contaminated gloves as hazardous

waste.

Eye and Face Protection

Wear chemical safety goggles that conform to
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166.[9][10] A face shield should be worn in

situations where splashing is a significant risk.

Skin and Body Protection

A flame-resistant lab coat should be worn and
kept buttoned. For larger quantities or tasks with
a higher risk of splashing, a chemically resistant
apron over the lab coat is recommended. Wear

long pants and closed-toe shoes.[11]

Respiratory Protection

All work with 2-Ethyl-1-indanone should be
conducted in a certified chemical fume hood to
minimize inhalation exposure.[12] If a fume
hood is not available or if there is a risk of
exceeding exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge should
be used.[9][10]

Experimental Protocols
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Safe Handling Protocol

e Preparation:

[e]

Ensure that a current Safety Data Sheet (SDS) for 2-Ethyl-1-indanone is accessible.

o

Verify that a chemical fume hood is certified and functioning correctly.

[¢]

Assemble all necessary equipment and reagents before starting.

[e]

Ensure that an eyewash station and safety shower are unobstructed and accessible.[10]

[e]

Don the appropriate PPE as specified in the table above.

e Handling:

[¢]

Conduct all manipulations of 2-Ethyl-1-indanone inside a chemical fume hood.[12]

[¢]

Use the smallest quantity of the chemical necessary for the experiment.

[e]

Keep containers of 2-Ethyl-1-indanone tightly closed when not in use.[9]

o

Avoid direct contact with skin, eyes, and clothing.[9]

[¢]

After handling, wash hands and any exposed skin thoroughly with soap and water.[11]
e Storage:

o Store 2-Ethyl-1-indanone in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[9]

o The container should be tightly sealed. Some sources recommend storing it in a freezer at
-20°C.[4]

o Ensure the storage container is clearly labeled with the chemical name and any
associated hazards.

Spill Cleanup Protocol
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e Immediate Actions:
o Alert all personnel in the immediate area of the spill.

o If the spill is large or if you feel it is unsafe to clean it up, evacuate the area and contact
the appropriate emergency response team.

o Remove all sources of ignition from the area.

e Containment and Cleanup:

[e]

Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

o

For small spills, absorb the material with an inert absorbent, such as vermiculite, dry sand,
or earth.

o

Place the absorbent material into a suitable, labeled, and closed container for disposal.

[¢]

Clean the spill area with a detergent and water solution.

e Post-Cleanup:
o Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous waste.
o Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plans

All waste containing 2-Ethyl-1-indanone must be treated as hazardous waste.

Waste Collection and Disposal Protocol

o Waste Segregation:

o Do not mix 2-Ethyl-1-indanone waste with other waste streams unless it is part of a
validated experimental procedure.

o Keep halogenated and non-halogenated organic waste in separate, clearly labeled
containers.[12]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Container Management:

o Use a designated, compatible, and leak-proof container for liquid waste containing 2-
Ethyl-1-indanone. The original container can be reused for waste if it is in good condition.
[13]

o The waste container must be kept tightly closed at all times, except when adding waste.
[13]

o Label the waste container clearly with "Hazardous Waste" and list all of the chemical
constituents.[13]

» Disposal Procedure:
o Store the hazardous waste container in a designated satellite accumulation area.

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office or a licensed chemical waste disposal company.[14]

o Do not dispose of 2-Ethyl-1-indanone down the drain.[12]

Workflow Visualization

The following diagram illustrates the standard workflow for handling 2-Ethyl-1-indanone in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b1366218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Conduct Risk Assessment

A

Assemble PPE & Equipment

Y

Verify Fume Hood & Safety Showers

Proceed to Handling

Handling Phase (ir}'Fume Hood)

Don Appropriate PPE

A

Perform Experiment

Jf Bpill Occurs
N

~

~.  Contingency: Spill

Transfer Waste to Labeled Container Evacuate & Alert

Contain & Absorb

omplete Experiment

Dispose of as Hazardous Waste

.
///After Cleanup

Post-Han\ging & Disposal
y3

Decontaminate Work Area

A 4

Doff & Dispose of Contaminated PPE

Y

Store Waste Container Securely

Y

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Ethyl-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1366218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

